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Compound of Interest |

Compound Name: 2,2-Dimethyl-2H-chromen-6-amine
CAS No.: 135082-85-8
Cat. No.: B1610025

Get Quote

\ J

Welcome, researchers and drug development professionals. This guide is designed to be your
go-to resource for troubleshooting common side reactions and optimizing your chromene
synthesis from phenolic starting materials. We will delve into the causality behind experimental
outcomes and provide field-proven insights to enhance the success of your synthetic
endeavors.

Frequently Asked Questions & Troubleshooting
Guide

Experimental Protocol: Three-Component Synthesis
of 2-Amino-4H-Chromene

This protocol provides a general procedure for the synthesis of a 2-amino-4H-chromene
derivative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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